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Kgp-IN-1 at a Glance

The table below summarizes the core information available for Kgp-IN-1 hydrochloride.

Property Description

Target Arginine-specific gingipain (Rgp) [1]

Biological Source Porphyromonas gingivalis [1]

Origin Extracted from patent WO2017201322A1, compound 13-R [1]

CAS Number 2097865-47-7 [1]

Molecular Formula C₁₉H₂₅ClF₄N₄O₃ [1]

Molecular Weight 468.87 g/mol [1]

Appearance White to off-white solid [1]

The Gingipain Enzyme Family

To understand Kgp-IN-1's selectivity, it's crucial to know its target family. Gingipains are cysteine

proteinases that are major virulence factors of the periodontal pathogen Porphyromonas gingivalis [2]. They
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are divided into two classes:

Rgp (Arg-gingipain): Cleaves proteins at arginine residues. Encoded by the rgpA and rgpB genes
[2].

Kgp (Lys-gingipain): Cleaves proteins at lysine residues. Encoded by the kgp gene [2].

These enzymes can form large, multi-domain complexes on the bacterial cell surface and are critical for host

tissue destruction and evasion of immune responses [2]. The following diagram illustrates the relationship

between these enzymes and their inhibitors.
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Gingipain Inhibitors

Kgp-IN-1
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Experimental Context for Selectivity Validation

A standard protocol for assessing Kgp enzyme activity, which can be adapted for inhibitor selectivity studies,

is outlined below. This method typically uses a fluorogenic substrate [3].
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Sample Preparation

Add inhibitor (e.g., Kgp-IN-1)
and incubate at 37°C

Add fluorogenic substrate
(Z-His-Glu-Lys-MCA)

Measure enzyme activity
in a microplate reader
(Ex/Em: 380/460 nm)

Analyze data
(e.g., calculate IC₅₀)

Click to download full resolution via product page

Key Protocol Details [3]:

Sample: Can be intact P. gingivalis bacteria or bacterial lysate.
Assay Buffer: 100 mmol/L Tris, 75 mmol/L NaCl, 2.5 mmol/L CaCl₂, 10 mmol/L Cys-HCl.

Substrate: Z-His-Glu-Lys-MCA (for Kgp activity). A substrate like Z-Phe-Arg-MCA would be used to
test for Rgp activity and potential cross-inhibition [2].

Measurement: Fluorescence is read every 1.5 minutes for 30-60 minutes at 37°C to monitor the
reaction kinetics.

To validate selectivity for Rgp over Kgp, this same protocol would be run in parallel using the specific Kgp

substrate and the Rgp substrate, with and without the inhibitor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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